Cas no 592551-54-7 (9H-CARBAZOLE, 9,9'-[1,1'-BIPHENYL]-2,2'-DIYLBIS-)

• Product Name: 9H-CARBAZOLE, 9,9'-[1,1'-BIPHENYL]-2,2'-DIYLBIS-
• CAS No: 592551-54-7
• MF: C₃₆H₂₄N₂
• MW: 484.589168548584
• CID: 4458124
• PubChem ID: 12046749
• Update Time: 2025-04-24

9H-CARBAZOLE, 9,9'-[1,1'-BIPHENYL]-2,2'-DIYLBIS- Chemical and Physical Properties

Names and Identifiers

• 9H-CARBAZOLE, 9,9'-[1,1'-BIPHENYL]-2,2'-DIYLBIS-
• 2,2'-Di(9H-carbazol-9-yl)biphenyl
• o-CBP
• 2,2'-di(9H-carbazol-9-yl)-1,1'-biphenyl
• AKOS032963615
• SCHEMBL622966
• HS-8128
• 9-[2-(2-carbazol-9-ylphenyl)phenyl]carbazole
• 2,2'-Bis(9H-carbazole-9-yl)biphenyl
• 2,2'-di(9h-carbazole-9-yl)biphenyl
• 592551-54-7
• 9-[2'-(9H-carbazol-9-yl)-[1,1'-biphenyl]-2-yl]-9H-carbazole
• 819-942-6

• Inchi： 1S/C36H24N2/c1-7-19-31-25(13-1)26-14-2-8-20-32(26)37(31)35-23-11-5-17-29(35)30-18-6-12-24-36(30)38-33-21-9-3-15-27(33)28-16-4-10-22-34(28)38/h1-24H
• InChI Key： LYOMPPLHDCWOED-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC=C2C2=CC=CC=C2N2C3C=CC=CC=3C3=CC=CC=C23)C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 484.193948774g/mol
• Monoisotopic Mass: 484.193948774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 38
• Rotatable Bond Count: 3
• Complexity: 699
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.7
• Topological Polar Surface Area: 9.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Carbazoles